1-(3,4-dimethylphenyl)-N-(3-hydroxy-3-phenylpropyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(3,4-dimethylphenyl)-N-(3-hydroxy-3-phenylpropyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C22H26N2O3/c1-15-8-9-19(12-16(15)2)24-14-18(13-21(24)26)22(27)23-11-10-20(25)17-6-4-3-5-7-17/h3-9,12,18,20,25H,10-11,13-14H2,1-2H3,(H,23,27)
• InChI Key: JNOTXOGLYNJXON-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)NCCC(C3=CC=CC=C3)O)C
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol

Description

1-(3,4-dimethylphenyl)-N-(3-hydroxy-3-phenylpropyl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C22H26N2O3 and its molecular weight is 366.461. The purity is usually 95%.
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Scientific Research Applications

Polyamide Synthesis with Polyalicyclic Cardo Units : Hsiao et al. (1999) explored the creation of aromatic polyamides incorporating polyalicyclic cardo groups, utilizing compounds related to 1-(3,4-dimethylphenyl)-N-(3-hydroxy-3-phenylpropyl)-5-oxopyrrolidine-3-carboxamide. These polyamides exhibited high molecular weights, excellent solubility in polar aprotic solvents, and the ability to form transparent, flexible films. Their thermal stability was significant, with glass-transition temperatures ranging between 219–253°C and stability in nitrogen and air above 467°C and 465°C, respectively (Hsiao, Yang, Chuang, & Lin, 1999).

Aromatic Polyamides Based on Phthalimidine Derivatives : Yang and Lin (1995) developed aromatic polyamides and polyimides using 3,3-Bis[4-(4-aminophenoxy)phenyl]phthalimidine as a monomer. These materials showed high inherent viscosities, amorphous nature, and good solubility in various solvents. The polyamides had glass transition temperatures between 307–338°C and demonstrated thermal stability with minimal weight loss up to 460°C (Yang & Lin, 1995).

Polyamides with Ether and Bulky Fluorenylidene Groups : Hsiao, Yang, and Lin (1999) synthesized a series of aromatic polyamides containing ether and bulky fluorenylidene groups, providing these polymers with remarkable solubility, thermal stability, and the capacity to form durable films. The glass transition temperatures of these polyamides were found to be in the range of 200 to 303°C, and they demonstrated excellent thermal stability with no significant weight loss up to 450°C (Hsiao, Yang, & Lin, 1999).

Highly Soluble Polyamides with Extended Chain Structures : Liaw et al. (2002) investigated polyamides derived from α, α’-Bis[3,5-dimethyl-4-(4-aminophenoxy)phenyl]-1,4-Diisopropylbenzene, highlighting their exceptional solubility, amorphous nature, and thermal stability. These polyamides exhibited glass transition temperatures ranging between 237–256°C and were stable up to 400°C, indicating their potential for high-performance applications (Liaw, Huang, Hsu, & Chen, 2002).